Tert-butyl (1-ethynylcyclohexyl)carbamate

• IUPAC Name: tert-butyl N-(1-ethynylcyclohexyl)carbamate
• InChI: InChI=1S/C13H21NO2/c1-5-13(9-7-6-8-10-13)14-11(15)16-12(2,3)4/h1H,6-10H2,2-4H3,(H,14,15)
• InChI Key: JQTUMANHLGZZEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCCCC1)C#C
• Molecular Formula: C13H21NO2
• Molecular Weight: 223.31 g/mol

Description

Tert-butyl (1-ethynylcyclohexyl)carbamate is a chemical compound with the molecular formula C13H21NO2 and a molecular weight of 223.32. It is also known by its IUPAC name, this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21NO2/c1-5-13(9-7-6-8-10-13)14-11(15)16-12(2,3)4/h1H,6-10H2,2-4H3,(H,14,15). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 308.2±12.0 °C and a predicted density of 1.00±0.1 g/cm3. Its pKa value is predicted to be 11.37±0.20.

Scientific Research Applications

Synthesis and Stereochemistry

• Tert-butyl (1-ethynylcyclohexyl)carbamate has been utilized in the stereoselective synthesis of stereoisomers, which are key intermediates in the creation of factor Xa inhibitors. These processes involve efficient routes starting from simple cyclohexene carboxylic acid, demonstrating its utility in complex chemical syntheses (Wang et al., 2017).

Chemical Reactions and Modifications

• This compound has been used in the preparation of various chemical entities, like 2-(2-((6-chlorohexyl)oxy)ethoxy) ethanamine, showcasing its versatility in chemical reactions and transformations (Zhong-Qian Wu, 2011).

Material Science and Sensory Applications

• In material science, derivatives of tert-butyl carbazole, like benzothiazole-modified carbazole derivatives, have been synthesized and used to create nanofibers that emit strong blue light. These materials can be used as fluorescent sensory materials for detecting volatile acid vapors, demonstrating the compound's potential in sensor technology (Sun et al., 2015).

Pharmaceutical Intermediates

• It also serves as an important intermediate in the synthesis of biologically active compounds, like omisertinib (AZD9291), showing its importance in pharmaceutical research (Zhao et al., 2017).

Crystallography and Structural Analysis

• The compound has been used in crystallography for studying the crystal structures of various derivatives, helping in understanding the molecular conformation and interactions in solid-state chemistry (Ober et al., 2004).

Insecticides and Pesticides

• Derivatives of this compound have been investigated for their insecticidal properties, particularly against houseflies, German cockroaches, and aphids. This suggests its potential application in agricultural chemistry (Weston et al., 1995).